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Compound of Interest

Compound Name: 12-Acetoxyabietic acid

Cat. No.: B15592390

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 12-
acetoxyabietic acid as a chemical standard in analytical and research applications. This
document outlines its physicochemical properties, recommended storage conditions, and
standardized procedures for its use in chromatography. Additionally, its relevance in the context
of drug discovery, particularly in cancer research, is discussed.

Physicochemical Properties and Data

12-Acetoxyabietic acid is a derivative of abietic acid, a natural diterpene resin acid. As a
reference standard, it is crucial to have well-characterized physicochemical data. While
comprehensive experimental data is not readily available in the public domain, the following
information has been compiled from supplier specifications and related literature.

Table 1: General and Physicochemical Properties of 12-Acetoxyabietic Acid
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Property Value Source
Chemical Name 12-Acetoxyabietic acid N/A
Synonyms N/A N/A
CAS Number 83905-81-1 N/A
Molecular Formula C22H3204 Calculated
Molecular Weight 360.5 g/mol [1]
Physical Description Powder [1]
Purity =298% [1]
Source The herl-as of Pinus 0]
massoniana
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone.
Melting Point Data not available N/A
Boiling Point Data not available N/A
Specific Rotation Data not available N/A

Table 2: Spectroscopic Data for 12-Acetoxyabietic Acid

Spectroscopic Data

Details

1H-NMR

Specific data not available

B3C-NMR

Specific data not available

Mass Spectrometry (MS)

Specific data not available

Infrared (IR)

Specific data not available

Ultraviolet (UV)

Specific data not available
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Note: Detailed experimental spectroscopic data for 12-acetoxyabietic acid is not currently
available in the surveyed scientific literature. Researchers should perform their own
characterization upon receipt of the standard.

Storage and Handling

Proper storage and handling are critical to maintain the integrity of 12-acetoxyabietic acid as
a chemical standard.

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Source: Adapted from general guidelines for similar compounds.[1]

Handling Precautions:

Avoid repeated freeze-thaw cycles of solutions.[1]

Upon receiving, gently shake the vial to ensure all powder is at the bottom.[1]

For liquid products, centrifuge at 200-500 RPM to collect the liquid at the bottom of the vial.
[1]

Handle with appropriate personal protective equipment (PPE), including gloves and safety
glasses.

Application in Drug Discovery and Biological
Research
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Abietane diterpenes, including derivatives of abietic acid, have garnered significant interest in
drug discovery due to their diverse biological activities, most notably their anticancer properties.
Research has shown that these compounds can inhibit the growth of various cancer cell lines
and induce apoptosis.

Anticancer Activity and Signaling Pathways

Derivatives of abietic acid have been reported to exert their anticancer effects through the
modulation of key cellular signaling pathways. One of the critical pathways implicated is the
PISK/Akt/mTOR pathway, which is frequently dysregulated in cancer and plays a central role in
cell proliferation, survival, and metabolism.

Below is a diagram illustrating the proposed mechanism of action for abietane diterpenes in
cancer cells.
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Accurately weigh
12-acetoxyabietic acid standard

Cancer Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 12-Acetoxyabietic Acid
as a Chemical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592390#use-of-12-acetoxyabietic-acid-as-a-
chemical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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